Cas no 1008361-62-3 (5-bromo-6-(trifluoromethyl)-1H-1,3-benzodiazole)

• Product Name: 5-bromo-6-(trifluoromethyl)-1H-1,3-benzodiazole
• CAS No: 1008361-62-3
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4559004
• PubChem ID: 59474590
• Update Time: 2024-11-06

5-bromo-6-(trifluoromethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 6-bromo-5-(trifluoromethyl)-
• 5-bromo-6-(trifluoromethyl)-1H-benzo[d]imidazole
• 5-bromo-6-(trifluoromethyl)-1H-benzimidazole
• 5-Bromo-6-trifluoromethyl-1H-benzimidazole
• 6-Bromo-5-trifluoromethyl-1H-benzimidazole
• 5-bromo-6-(trifluoromethyl)-1H-1,3-benzodiazole
• MFCD18642427
• 1008361-62-3
• SCHEMBL13137279
• SY355360
• Z1269241660
• EN300-1073355
• AKOS034112634
• SCHEMBL848262
• 5-bromo-6-(trifluoromethyl)-3H-1,3-benzodiazole
• G70533

• Inchi： 1S/C8H4BrF3N2/c9-5-2-7-6(13-3-14-7)1-4(5)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： SSVCVDCKGHSFTM-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C(F)(F)F)NC=N2

Computed Properties

• Exact Mass: 263.951g/mol
• Monoisotopic Mass: 263.951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 265.03g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles